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Compound of Interest

Compound Name: Ethyl 2-methyl-4-pentenoate

Cat. No.: B044335 Get Quote

This document provides the molecular weight and associated chemical data for Ethyl 2-
methyl-4-pentenoate, a fatty acid ester. The information is compiled from established

chemical databases.

Chemical Identity and Properties
Ethyl 2-methyl-4-pentenoate is an organic compound with key identifiers and properties

summarized below.

Property Value Source

Molecular Weight 142.20 g/mol [1][2]

Molecular Formula C₈H₁₄O₂ [1][2][3][4]

CAS Number 53399-81-8 [1][2][3]

IUPAC Name ethyl 2-methylpent-4-enoate [1]

The molecular weight is a fundamental physical property calculated from the compound's

molecular formula. The formula C₈H₁₄O₂ indicates that each molecule of Ethyl 2-methyl-4-
pentenoate contains 8 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. Different

sources may report slightly varied molecular weights, such as 142.1956 g/mol , due to the

precision of the atomic weights used in the calculation[3].
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Methodology for Molecular Weight Calculation
The molecular weight of a chemical compound is determined by the sum of the atomic weights

of its constituent atoms. The protocol for this calculation is a standard procedure in chemistry.

Experimental Protocol: Molecular Weight Determination

Identify the Molecular Formula: The first step is to establish the precise molecular formula of

the compound. For Ethyl 2-methyl-4-pentenoate, the formula is C₈H₁₄O₂[1][2][3].

Determine Atomic Weights: The standard atomic weights of each element are obtained from

the periodic table.

Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Oxygen (O): ~15.999 amu

Calculate Total Mass: The number of atoms of each element is multiplied by its atomic

weight, and the results are summed.

Mass from Carbon = 8 atoms * 12.011 amu/atom = 96.088 amu

Mass from Hydrogen = 14 atoms * 1.008 amu/atom = 14.112 amu

Mass from Oxygen = 2 atoms * 15.999 amu/atom = 31.998 amu

Total Molecular Weight = 96.088 + 14.112 + 31.998 = 142.198 amu (or g/mol )

This calculated value is consistent with the figures reported in chemical databases[1][5].

Data Relationship Visualization
The following diagram illustrates the logical flow from the chemical formula to the final

molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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